Cas no 1261900-65-5 (3-fluoro-5-(2-phenylmethoxyphenyl)benzoic Acid)

3-Fluoro-5-(2-phenylmethoxyphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique phenylmethoxyphenyl substitution pattern. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and influences electronic properties, while the benzoic acid moiety provides a handle for further functionalization. The phenylmethoxyphenyl group may contribute to lipophilicity and binding interactions in target systems. This intermediate is suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features allow for precise tuning of physicochemical properties in lead optimization studies.

3-fluoro-5-(2-phenylmethoxyphenyl)benzoic Acid structure

1261900-65-5 structure

Product Name:3-fluoro-5-(2-phenylmethoxyphenyl)benzoic Acid

CAS No:1261900-65-5

MF:C₂₀H₁₅FO₃

MW:322.329709291458

MDL:MFCD18322842

CID:1219593

PubChem ID:53228662

Update Time:2025-06-07

3-fluoro-5-(2-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-5-(2-phenylmethoxyphenyl)benzoic Acid
- MFCD18322842
- DTXSID90692195
- 1261900-65-5
- 2'-(Benzyloxy)-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 3-(2-Benzyloxyphenyl)-5-fluorobenzoic acid, 95%
- 3-(2-BENZYLOXYPHENYL)-5-FLUOROBENZOIC ACID
- MDL： MFCD18322842
- Inchi： 1S/C20H15FO3/c21-17-11-15(10-16(12-17)20(22)23)18-8-4-5-9-19(18)24-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23)
- InChI Key： TVROCBDEBTUXDE-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=C(C=1)C1=CC=CC=C1OCC1C=CC=CC=1

Computed Properties

Exact Mass: 322.10052250g/mol
Monoisotopic Mass: 322.10052250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 46.5Å²

3-fluoro-5-(2-phenylmethoxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330120-5 g	3-(2-Benzyloxyphenyl)-5-fluorobenzoic acid, 95%; .	1261900-65-5	95%	5g	€1159.00	2023-04-26
abcr	AB330120-5g	3-(2-Benzyloxyphenyl)-5-fluorobenzoic acid, 95%; .	1261900-65-5	95%	5g	€1159.00	2024-06-08